Cas no 1354026-76-8 (Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
• CAS No: 1354026-76-8
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2156845
• Update Time: 2023-08-05

Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-{[((S)-2-amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((S)-2-amino-N,3-dimethylbutanamido)methyl)piperidine-1-carboxylate
• AM97184
• 3-{[((S)-2-Amino-3-methylbutyryl)methylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate

• Inchi： 1S/C17H33N3O3/c1-12(2)14(18)15(21)19(6)10-13-8-7-9-20(11-13)16(22)23-17(3,4)5/h12-14H,7-11,18H2,1-6H3/t13?,14-/m0/s1
• InChI Key： LQLASXCZZDISAA-KZUDCZAMSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CN(C)C([C@H](C(C)C)N)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Topological Polar Surface Area: 75.9